(4-Methoxy-4-methylpentan-2-yl)(oxolan-2-ylmethyl)amine

• Molecular Formula: C12H25NO2
• Molecular Weight: 215.33 g/mol
• IUPAC Name: 4-methoxy-4-methyl-N-(oxolan-2-ylmethyl)pentan-2-amine
• InChI: InChI=1S/C12H25NO2/c1-10(8-12(2,3)14-4)13-9-11-6-5-7-15-11/h10-11,13H,5-9H2,1-4H3
• InChI Key: JUMXISKHDBILFF-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(C)(C)OC)NCC1CCCO1

Description

(4-Methoxy-4-methylpentan-2-yl)(oxolan-2-ylmethyl)amine is a secondary amine featuring two distinct substituents: a 4-methoxy-4-methylpentan-2-yl group and an oxolan-2-ylmethyl (tetrahydrofurfuryl) group. The methoxy and methyl branches on the pentan chain introduce steric bulk and moderate hydrophobicity, while the oxolan (tetrahydrofuran) moiety contributes polarity and hydrogen-bonding capacity due to its ether oxygen. This structural duality makes the compound suitable for applications requiring balanced solubility and reactivity, such as epoxy resin hardeners or pharmaceutical intermediates .

Preparation Methods

The preparation of (4-Methoxy-4-methylpentan-2-yl)(oxolan-2-ylmethyl)amine involves several synthetic routes. One common method includes the reaction of 4-methoxy-4-methylpentan-2-yl chloride with oxolan-2-ylmethylamine under controlled conditions . The reaction typically requires a solvent such as dichloromethane and a base like triethylamine to facilitate the reaction. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

(4-Methoxy-4-methylpentan-2-yl)(oxolan-2-ylmethyl)amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles under suitable conditions.

Common reagents and conditions used in these reactions include solvents like ethanol or methanol, and catalysts such as palladium on carbon for hydrogenation reactions. Major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

(4-Methoxy-4-methylpentan-2-yl)(oxolan-2-ylmethyl)amine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on specific biological pathways.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-Methoxy-4-methylpentan-2-yl)(oxolan-2-ylmethyl)amine involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context of its use and the biological system being studied .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is compared to structurally analogous amines with variations in substituents, focusing on molecular features, physicochemical properties, and functional performance. Key comparisons are summarized in Table 1.

Table 1: Comparative Analysis of (4-Methoxy-4-methylpentan-2-yl)(oxolan-2-ylmethyl)amine and Analogues

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
(4-Methoxy-4-methylpentan-2-yl)(oxolan-2-ylmethyl)amine	4-methoxy-4-methylpentan-2-yl, oxolan-2-ylmethyl	C₁₁H₂₃NO₂	~201.3	High polarity, epoxy hardening, wet adhesion
(4-Methoxy-4-methylpentan-2-yl)(thiophen-2-ylmethyl)amine (CAS 95596-41-1)	Thiophen-2-ylmethyl	C₁₁H₂₁NOS	215.36	Enhanced π-π interactions, electronic materials
(Dimethyl-1,2-oxazol-4-yl)methylamine (CAS 1602597-27-2)	Dimethyloxazolyl, 4-methylpentan-2-yl	C₁₂H₂₂N₂O	210.32	Increased basicity, catalytic applications
2-(4-Methylphenyl)ethylamine (CAS 1184783-43-4)	4-Methylphenethyl, oxolan-2-ylmethyl	C₁₄H₂₁NO	219.32	Hydrophobic, surfactant or polymer additives
Isopropyl-(tetrahydrofuran-2-ylmethyl)-amine	Isopropyl, oxolan-2-ylmethyl	C₈H₁₇NO	143.23	Lower steric hindrance, solvent compatibility

Key Structural and Functional Comparisons

Substituent Effects on Polarity and Solubility The oxolan-2-ylmethyl group in the target compound enhances polarity compared to thiophen-2-ylmethyl () or aromatic substituents (). This improves solubility in polar solvents like water or ethanol, critical for epoxy resin formulations requiring uniform dispersion . Thiophene-containing analogues (e.g., CAS 95596-41-1) exhibit stronger π-π interactions due to aromaticity, favoring applications in conductive polymers or catalysts .

Hydrogen Bonding and Reactivity

• The ether oxygen in the oxolan group facilitates hydrogen bonding, enhancing adhesion in epoxy systems. This contrasts with isopropyl-substituted amines (), which lack hydrogen-bonding sites and show reduced interfacial strength .
• Oxazole-containing compounds () introduce nitrogen atoms, increasing basicity and reactivity in nucleophilic reactions, but may reduce hydrolytic stability compared to ether-linked oxolan .

Steric and Hydrophobic Effects The 4-methoxy-4-methylpentan-2-yl chain provides steric shielding, reducing reaction rates in crowded environments. This contrasts with linear-chain analogues (e.g., isopropyl in ), which offer faster kinetics but lower selectivity . Aromatic substituents (e.g., 4-methylphenethyl in ) increase hydrophobicity, making such compounds suitable for non-polar matrices or lipid-soluble drug formulations .

Performance in Epoxy Resins

• highlights that amines with oxygen-rich substituents (e.g., oxolan) exhibit superior wet adhesion due to hydrogen bonding with epoxy matrices. The target compound’s methoxy and oxolan groups synergistically enhance moisture resistance, outperforming thiophene- or phenyl-substituted amines in humid environments .

Metabolic and Toxicity Profiles

• The oxolan group may metabolize to tetrahydrofurfuryl alcohol (CAS 97-99-4), a metabolite with moderate toxicity (). In contrast, thiophene-containing amines risk generating reactive sulfur species, necessitating stricter safety protocols .

Biological Activity

(4-Methoxy-4-methylpentan-2-yl)(oxolan-2-ylmethyl)amine is a compound of interest due to its potential biological activities, particularly in neuroprotection and anti-cancer properties. This article explores the biological activity of this compound, focusing on its mechanisms, efficacy, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be represented as follows:

$$\text{ 4 Methoxy 4 methylpentan 2 yl oxolan 2 ylmethyl amine}$$

This compound features a methoxy group and a branched alkyl chain, which may contribute to its biological activity.

Research indicates that compounds with similar structures often exhibit various mechanisms of action:

• Neuroprotective Effects : Some studies suggest that derivatives of this compound may have neuroprotective properties, potentially beneficial in conditions like Alzheimer's disease .
• Anticancer Activity : Related compounds have shown promise in inhibiting tumor growth by inducing apoptosis in cancer cells. For instance, a study on a structurally similar compound demonstrated significant inhibition of colon cancer cell growth through the modulation of apoptotic pathways .
• Antioxidant Properties : Compounds with similar functional groups have been reported to exhibit antioxidant activity, which could play a role in reducing oxidative stress in various biological systems .

Neuroprotective Studies

A study referenced in patent literature highlights neuroprotective effects associated with compounds similar to (4-Methoxy-4-methylpentan-2-yl)(oxolan-2-ylmethyl)amine. These compounds were evaluated for their ability to protect neuronal cells from apoptosis induced by neurotoxic agents. The results indicated a significant reduction in cell death and improved cell viability .

Anticancer Studies

A notable case study involved the evaluation of a related compound's effects on colon cancer models. The compound demonstrated:

• Dose-dependent inhibition of tumor growth : In xenograft models, treatment with the compound at doses ranging from 2.5 to 5 mg/kg led to significant tumor size reduction.
• Mechanistic insights : The compound was found to enhance the expression of death receptors (DR5 and DR6), facilitating TRAIL-induced apoptosis in cancer cells .

Data Table: Summary of Biological Activities

Activity Type	Observations	Reference
Neuroprotection	Reduced apoptosis in neuronal cells
Anticancer Activity	Inhibition of colon cancer cell growth
Antioxidant Properties	Exhibited significant antioxidant activity